Cas no 116668-57-6 (2,5-Furandione, dihydro-3-phenyl-, (R)-)

• Product Name: 2,5-Furandione, dihydro-3-phenyl-, (R)-
• CAS No: 116668-57-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 3650770
• PubChem ID: 57562805
• Update Time: 2025-04-22

2,5-Furandione, dihydro-3-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, dihydro-3-phenyl-, (R)-
• 2,5-Furandione, dihydro-3-phenyl-, (3R)-
• (3R)-Dihydro-3-phenyl-2,5-furandione
• 116668-57-6
• SCHEMBL8274960
• DTXSID801292066

• Inchi： 1S/C10H8O3/c11-9-6-8(10(12)13-9)7-4-2-1-3-5-7/h1-5,8H,6H2/t8-/m1/s1
• InChI Key： HDFKMLFDDYWABF-MRVPVSSYSA-N
• SMILES： O1C(=O)C[C@H](C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 176.047344113Da
• Monoisotopic Mass: 176.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų